N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H23N5OS/c1-15-21(18-9-12-29-14-18)17(3)26(25-15)11-10-23-22(28)20-13-24-27(16(20)2)19-7-5-4-6-8-19/h4-9,12-14H,10-11H2,1-3H3,(H,23,28)
• InChI Key: AHDVZOZGITYMIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C(=C(C(=N3)C)C4=CSC=C4)C
• Molecular Formula: C22H23N5OS
• Molecular Weight: 405.5 g/mol
• CAS No.: 2034375-99-8

Description

N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C22H23N5OS and its molecular weight is 405.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated innovative methods for synthesizing compounds with complex structures similar to the one . For example, Ahmed et al. (2018) developed a method for synthesizing aminoamide derivatives leading to novel thienopyrazole derivatives through reactions with chloroacetyl chloride and thiourea, showcasing the versatility of pyrazole-based compounds in organic synthesis (Ahmed F. Ahmed, A. El-Dean, R. Zaki, & S. M. Radwan, 2018). Similarly, Prabhuswamy et al. (2016) synthesized a compound by reacting semicarbazide with a precursor, demonstrating the potential for creating diverse structures through strategic organic synthesis (M. Prabhuswamy, K. Kumara, G. Pavithra, K. Kumar, & N. K. Lokanath, 2016).

Anticancer and Antimicrobial Applications

The research into pyrazole derivatives extends into their biological applications, particularly in anticancer and antimicrobial activities. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives showing promising results against cancer cell lines and 5-lipoxygenase, indicating potential therapeutic applications (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila, & H. Ben Jannet, 2016). This suggests that similar structures could be explored for their pharmacological potentials.

Antioxidant, Antitumor, and Antifungal Activities

El‐Borai et al. (2013) explored the chemical behavior of certain pyrazolopyridine derivatives, revealing their potential as antioxidants, antitumor agents, and antimicrobials, indicating a wide range of applications for these compounds (M. El‐Borai, H. F. Rizk, D. Beltagy, & I. Y. El-Deeb, 2013). These findings underscore the utility of pyrazole-based compounds in developing new therapeutic agents.

Herbicidal Activities

Research has also explored the use of pyrazole derivatives in agriculture. Fu-b (2014) synthesized a novel compound showing significant herbicidal activity, suggesting that pyrazole derivatives can be potent agricultural chemicals (Liang Fu-b, 2014).